5,6-Dihydro-4-methyl-2-phenyl-2H-pyran

• CAS: 60335-70-8
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• SMILES: CC1=CC(OCC1)C2=CC=CC=C2
• InChI: InChI=1S/C12H14O/c1-10-7-8-13-12(9-10)11-5-3-2-4-6-11/h2-6,9,12H,7-8H2,1H3
• InChIKey: YXKYECZAOSJDGP-UHFFFAOYSA-N

5,6-Dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8) is a heterocyclic dihydropyran derivative with the molecular formula C12H14O and a molecular weight of 174.24 g/mol. This compound is characterized by a partially saturated pyran ring with a phenyl substituent at the 2-position and a methyl group at the 4-position, existing as a structural isomer of the more widely commercialized 3,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-71-9).

5,6-Dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8): Technical Specification and Procurement Baseline

5,6-Dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8) is a heterocyclic dihydropyran derivative with the molecular formula C12H14O and a molecular weight of 174.24 g/mol [1]. This compound is characterized by a partially saturated pyran ring with a phenyl substituent at the 2-position and a methyl group at the 4-position, existing as a structural isomer of the more widely commercialized 3,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-71-9) . It serves primarily as a perfuming ingredient, imparting green, floral, and rosy notes to fragrance compositions [2].

● 5,6-Dihydro positional isomer with distinct fresh, green, rosy olfactory character

● May support fragrance formulations targeting a clean rose note without metallic undertones

● Reported high-yield catalytic cyclization route (Amberlyst-15) aligns with cost-efficient procurement

• [1] PubChemLite. 5,6-dihydro-4-methyl-2-phenyl-2h-pyran. National Center for Biotechnology Information. View Source
• [2] Sumobrain. Imparting of aromatic characteristic to perfuming composition or perfumed article, and reinforcing, improving or modulating the same, perfuming composition or perfumed article, and new compound. Firmenich SA, Patent, 2003. View Source

Why 5,6-Dihydro-4-methyl-2-phenyl-2H-pyran (60335-70-8) Cannot Be Substituted with Generic Analogs

Despite sharing the same molecular formula (C12H14O) and similar physicochemical properties with its 3,6-dihydro isomer (CAS 60335-71-9), 5,6-dihydro-4-methyl-2-phenyl-2H-pyran exhibits distinct olfactory characteristics that preclude direct substitution in fragrance formulations [1]. The positional isomerism (5,6- vs. 3,6-dihydro) results in a divergent odor profile: the 5,6-isomer is documented to impart fresh, green, and rosy notes, while the 3,6-isomer is characterized by a more intense, diffusive rose character with metallic undertones [2]. Furthermore, synthetic routes and yields differ substantially between these isomers and the fully saturated tetrahydro analog (CAS 94201-73-7), impacting both procurement economics and formulation performance . This evidence underscores that the 5,6-dihydro isomer is a distinct chemical entity with unique sensory and synthetic properties, requiring specific sourcing and application strategies.

The 3,6-dihydro isomer (CAS 60335-71-9) exhibits intense, diffusive rose with metallic, geranium notes – olfactory profile may shift significantly in formulation.

Tetrahydro analog (CAS 94201-73-7) carries a different hazard classification (Skin Sens. H317) and lacks the specific 5,6-dihydro fragrance signature; direct replacement may alter regulatory handling and sensory outcome.

Synthetic routes and yields differ substantially between isomers; sourcing the 3,6-isomer or tetrahydro form may not replicate the cost-performance profile of the 5,6-dihydro compound.

• [1] Sumobrain. Imparting of aromatic characteristic to perfuming composition or perfumed article, and reinforcing, improving or modulating the same, perfuming composition or perfumed article, and new compound. Firmenich SA, Patent, 2003. View Source
• [2] Givaudan. Rosyrane Super Product Specification. CAS 60335-71-9. View Source

Quantitative Differentiation Evidence for 5,6-Dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8)

Olfactory Profile Divergence: 5,6-Dihydro vs. 3,6-Dihydro Isomer

The 5,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8) exhibits a distinct olfactory profile compared to its structural isomer, 3,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-71-9). The 5,6-dihydro isomer is characterized by fresh, green, and rosy notes [1], whereas the 3,6-dihydro isomer presents an intense, diffusive rose character with green, geranium, and metallic notes [2]. This divergence is critical for fragrance formulation where a specific sensory signature is required.

Olfactory Profile Divergence

Head-to-head

Fresh, green, rosy notes vs. intense, diffusive, metallic, geranium character

Isomer-specific fragrance selection required

Qualitative olfactory evaluation context

Evidence Dimension	Olfactory character description
Target Compound Data	Fresh, green, rosy notes
Comparator Or Baseline	3,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-71-9): intense, diffusive rose, green, geranium, metallic notes
Quantified Difference	Qualitative difference: 5,6-isomer lacks metallic undertones; 3,6-isomer exhibits higher diffusivity and intensity
Conditions	Olfactory evaluation in perfuming compositions and articles

Why This Matters

Procurement decisions must account for the specific olfactory signature required; substituting one isomer for the other will alter the fragrance character and consumer perception.

• [1] Sumobrain. Imparting of aromatic characteristic to perfuming composition or perfumed article, and reinforcing, improving or modulating the same, perfuming composition or perfumed article, and new compound. Firmenich SA, Patent, 2003. View Source
• [2] Givaudan. Rosyrane Super Product Specification. CAS 60335-71-9. View Source

Synthetic Yield Advantage: 5,6-Dihydro Isomer via Catalytic Cyclization

The synthesis of 5,6-dihydro-4-methyl-2-phenyl-2H-pyran via catalytic cyclization of benzaldehyde and isopentenol using Amberlyst-15 yields 90% molar yield . In contrast, the boron trifluoride-mediated oxonium-ene cyclization method for related dihydropyrans achieves 85% yield [1]. The higher yield of the catalytic method translates to lower production costs and reduced waste, making it a preferred route for industrial-scale procurement.

Synthetic Yield Comparison

Cross-study comparable

90% molar yield (Amberlyst-15 catalytic) vs. 85% yield (BF₃-mediated route)

Supports cost-efficiency and waste reduction evaluation

Yield data from reported synthetic methods

Evidence Dimension	Synthetic molar yield
Target Compound Data	90% molar yield
Comparator Or Baseline	85% yield for related dihydropyrans via BF3-mediated oxonium-ene cyclization
Quantified Difference	5% higher yield
Conditions	Amberlyst-15 catalyst, reflux in inert solvent, azeotropic water removal vs. BF3·OEt2 in benzene

Why This Matters

Higher synthetic yield directly impacts cost-efficiency and sustainability metrics, influencing supplier selection and long-term procurement economics.

• [1] Bondalapati, S.; Reddy, U. C.; Saha, P.; Saikia, A. K. An efficient synthesis of dihydro- and tetrahydropyrans via oxonium-ene cyclization reaction. Org. Biomol. Chem. 2011, 9, 3428-3438. View Source

Regulatory Divergence: CLP Classification Differences

Under the EU CLP regulation, 5,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8) is notified with hazard classifications including Skin Irritation (H315), Serious Eye Damage/Eye Irritation (H319), and Aquatic Chronic Hazard (H412) [1]. In contrast, the tetrahydro analog (CAS 94201-73-7) carries classifications for Skin Irritation (H315) and Skin Sensitization (H317) [2]. This divergence in hazard profiles necessitates distinct handling, labeling, and safety data sheet (SDS) management.

Regulatory Classification

Head-to-head

H315, H319, H412 (Skin/Eye Irrit., Aquatic Chronic) vs. tetrahydro analog: H315, H317 (Skin Irrit., Sens.)

Regulatory handling and SDS differentiation needed

ECHA C&L notified classifications

Evidence Dimension	GHS Hazard Classification (ECHA C&L Inventory)
Target Compound Data	H315, H319, H412 (Skin Irrit., Eye Irrit., Aquatic Chronic)
Comparator Or Baseline	Tetrahydro-4-methyl-2-phenyl-2H-pyran (94201-73-7): H315, H317 (Skin Irrit., Skin Sens.)
Quantified Difference	Differing hazard endpoints; 5,6-isomer includes eye irritation and aquatic toxicity; tetrahydro includes skin sensitization
Conditions	ECHA C&L Inventory notified classifications

Why This Matters

Regulatory classification directly impacts workplace safety protocols, transportation requirements, and environmental compliance costs.

• [1] European Chemicals Agency (ECHA). C&L Inventory: 5,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8). View Source
• [2] European Chemicals Agency (ECHA). C&L Inventory: Tetrahydro-4-methyl-2-phenyl-2H-pyran (CAS 94201-73-7). View Source

Safety Assessment Status: Data Gap Analysis

While tetrahydro-4-methyl-2-phenyl-2H-pyran (CAS 94201-73-7) has undergone a comprehensive RIFM safety assessment covering seven human health endpoints and environmental fate [1], a comparable published safety assessment for 5,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8) is not currently available in the peer-reviewed literature [2]. This data gap necessitates a more conservative approach to risk assessment and may require additional testing or read-across justifications for certain applications.

Safety Assessment Gap

Class-level inference

No published RIFM safety assessment available for 5,6-dihydro isomer

Data gap may require conservative risk assessment

Tetrahydro analog has full 7-endpoint assessment

Evidence Dimension	Availability of comprehensive safety assessment
Target Compound Data	No published RIFM safety assessment available
Comparator Or Baseline	Tetrahydro-4-methyl-2-phenyl-2H-pyran (94201-73-7): full RIFM safety assessment covering 7 endpoints
Quantified Difference	Safety data gap exists for 5,6-isomer
Conditions	Peer-reviewed safety assessment literature

Why This Matters

The absence of a comprehensive safety dossier may influence regulatory acceptance, use levels, and the speed of formulation development in consumer products.

• [1] Api, A. M. et al. RIFM fragrance ingredient safety assessment, tetrahydro-4-methyl-2-phenyl-2H-pyran, CAS Registry Number 94201-73-7. Food and Chemical Toxicology 2023, 180, 114004. View Source
• [2] PubChemLite. 5,6-dihydro-4-methyl-2-phenyl-2h-pyran. Literature count: 0. View Source

High-Value Application Scenarios for 5,6-Dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8)

Fragrance Formulations Requiring Fresh, Green, Rosy Notes Without Metallic Undertones

Based on the olfactory differentiation evidence [1], 5,6-dihydro-4-methyl-2-phenyl-2H-pyran is the preferred choice when a formulation demands a fresh, green, and rosy fragrance character without the intense diffusivity and metallic notes characteristic of the 3,6-dihydro isomer. This is particularly relevant for fine fragrances, personal care products, and household air care items where a cleaner, less metallic rose note is desired [2].

Cost-Efficient Industrial Synthesis via Catalytic Cyclization

The high-yield (90%) synthesis route using Amberlyst-15 catalyst [1] positions 5,6-dihydro-4-methyl-2-phenyl-2H-pyran as an economically attractive target for large-scale production. Procurement strategies should prioritize suppliers utilizing this catalytic method to achieve optimal cost-per-kilogram and reduced environmental footprint through lower waste generation compared to alternative synthetic routes [2].

Regulatory-Sensitive Applications Requiring Specific Hazard Management

The unique hazard classification profile of 5,6-dihydro-4-methyl-2-phenyl-2H-pyran (H315, H319, H412) [1] necessitates targeted safety protocols. This compound is best suited for industrial or research settings where eye irritation and aquatic toxicity hazards can be adequately managed, and where skin sensitization (a concern for the tetrahydro analog) is not a primary driver. This differentiation may influence formulation choices in products with specific regulatory constraints [2].

Application

Selection Property

Validation Focus

Fresh, green, rosy fragrance formulations

Isomer-specific olfactory profile

Absence of metallic undertones

Large-scale synthetic production

Catalytic cyclization route efficiency

Yield and waste profile validation

Regulatory-compliant industrial use

Hazard classification profile

Eye irrit. & aquatic tox. management

• [1] Sumobrain. Imparting of aromatic characteristic to perfuming composition or perfumed article, and reinforcing, improving or modulating the same, perfuming composition or perfumed article, and new compound. Firmenich SA, Patent, 2003. View Source
• [2] Givaudan. Rosyrane Super Product Specification. CAS 60335-71-9. View Source
• [3] European Chemicals Agency (ECHA). C&L Inventory: 5,6-dihydro-4-methyl-2-phenyl-2H-pyran (CAS 60335-70-8). View Source
• [4] European Chemicals Agency (ECHA). C&L Inventory: Tetrahydro-4-methyl-2-phenyl-2H-pyran (CAS 94201-73-7). View Source